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Compound of Interest

Compound Name: Butane-1-sulfonate
Cat. No.: B1229382
Get Quote
\ J

Executive Summary & Chemical Identity

In pharmaceutical development, "Butane-1-sulfonate" refers to two distinct contexts with
vastly different safety profiles:

e The Reagent (Sodium 1-butanesulfonate): A common ion-pairing agent used in High-
Performance Liquid Chromatography (HPLC) for analyzing basic analytes (peptides,
amines). It is generally an irritant.

e The Impurity (Alkyl Butane-1-sulfonates): A class of Potentially Genotoxic Impurities (PGIs)
that can form if butane-1-sulfonic acid is used in the presence of alcohols during synthesis.
These are strictly regulated under ICH M7.

This guide provides a dual-track safety protocol: Standard Operating Procedures (SOPs) for
handling the laboratory reagent and Risk Mitigation Strategies for preventing/detecting
genotoxic esters in Drug Substances.

Chemical Identification Table
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Part 1: Sodium 1-butanesulfonate (Reagent)
Handling

Context: Routine use in Quality Control (QC) and Analytical Development labs.

Hazard Identification (GHS Classification)
According to 29 CFR 1910.1200 (OSHA HCS) and EC No 1272/2008 (CLP):

e H315: Causes skin irritation.
e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Critical Handling Protocols

Objective: Prevent mucosal irritation and particulate inhalation.

A. Engineering Controls
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o Powder Handling: All weighing of solid Sodium 1-butanesulfonate >10g must be performed
inside a Chemical Fume Hood or a Powder Containment Balance Enclosure.

» Ventilation: Ensure laboratory air change rates >10 ACH (Air Changes per Hour).

B. Personal Protective Equipment (PPE) Matrix

o Respiratory: If handling open powder outside a hood (not recommended), use N95/P2
particulate respirator.

e Ocular:Chemical Safety Goggles (ANSI Z87.1). Standard safety glasses are insufficient due
to fine dust migration.

o Dermal:Nitrile Gloves (0.11 mm thickness).
o Breakthrough Time: >480 min (Solid state).

o Glove Change: Immediately if wetted with aqueous solution.

C. Spillage & Disposal Workflow

Scenario: 5009 bottle spill on benchtop.
o Evacuate: Clear immediate area of personnel to avoid dust inhalation.
e PPE Up: Don N95 respirator and double nitrile gloves.

o Contain: Cover spill with damp paper towels to suppress dust generation. DO NOT dry
sweep.

o Clean: Scoop wet slurry into a chemical waste container. Wipe surface with 70%
Isopropanol.

e Disposal: Classify as Non-Hazardous Chemical Waste (unless mixed with organic solvents).

Visualization: Handling Decision Tree
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Task: Handle Sodium 1-butanesulfonate

Physical State?

Weighing/Dispensing \HPLC Mobile Phase

Solid Powder Aqueous Solution

Dust Hazard Low Volatility

REQUIRED: Fume Hood / Enclosure Standard Benchtop Allowed

PPE: Nitrile Gloves + Goggles + N95 (if open) PPE: Nitrile Gloves + Safety Glasses

Click to download full resolution via product page

Figure 1: Decision matrix for handling Sodium 1-butanesulfonate based on physical state.

Part 2: The Hidden Hazard (Genotoxic Impurities)

Context: Drug Substance Synthesis & Process Chemistry.[1] Risk: The formation of Alkyl
Butane-1-sulfonates (e.g., Methyl butane-1-sulfonate).

Mechanism of Formation

If Butane-1-sulfonic acid is used as a reagent (or formed in situ) in the presence of lower
alcohols (Methanol, Ethanol, Isopropanol), esterification can occur:

o Toxicity: These esters are direct-acting alkylating agents (mutagens) capable of modifying
DNA bases (e.g., guanine alkylation).[2]
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e Regulatory Limit (ICH M7): The default Threshold of Toxicological Concern (TTC) is 1.5 pu
g/day for lifetime exposure.

Risk Mitigation Strategy (ICH M7)

Researchers must perform a Purge Factor Analysis if sulfonic acids and alcohols co-exist in the

synthetic route.

o Avoidance: Replace Methanol/Ethanol with non-hydroxylic solvents (e.g., Acetonitrile, THF)

in the step involving sulfonic acid.

e Quenching: Ensure excess base is present to neutralize the acid immediately, preventing
esterification.

o Testing: If risk cannot be ruled out by chemistry, analytical testing is mandatory.
o Method: GC-MS or LC-MS/MS.

o LOD Requirement: Typically < 1 ppm (depending on dose).

Visualization: Impurity Control Workflow
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Figure 2: Risk assessment workflow for Alkyl Sulfonate impurities under ICH M7 guidelines.

Emergency Response & Toxicology Data
Toxicological Summary
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Sodium 1-butanesulfonate  Alkyl Butane-1-sulfonates

Endpoint

(Salt) (Esters)
Acute Oral Tox (LD50) >2000 mg/kg (Rat) [1] ~200-400 mg/kg (Est.)
Skin Corrosion Irritant (Cat 2) Corrosive / Irritant
Genotoxicity (Ames) Negative POSITIVE (Class 1 Mutagen)
Carcinogenicity No evidence Suspected Human Carcinogen

First Aid Protocols

o Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.
Consult an ophthalmologist if irritation persists.

o Skin Contact: Wash with soap and water. If redness occurs, seek medical attention.

 Inhalation: Move to fresh air. If breathing is difficult, administer oxygen (trained personnel
only).

Storage and Stability

e Hygroscopicity: Sodium 1-butanesulfonate is slightly hygroscopic. Store in a tightly closed
container in a desiccator or dry cabinet. Moisture absorption leads to clumping, which affects
weighing accuracy for HPLC buffer preparation.

 Incompatibilities: Strong oxidizing agents.
o Shelf Life: Typically 2-3 years if stored at room temperature (15-25°C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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